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Compound of Interest

Compound Name: Cbz-L-Trp-OH

Cat. No.: B554779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for N-

Carbobenzoxy-L-tryptophan (Cbz-L-Trp-OH), a derivative of the essential amino acid L-

tryptophan commonly utilized in peptide synthesis.[1] Adherence to these guidelines is crucial

for ensuring a safe laboratory environment and minimizing potential health risks.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of Cbz-L-Trp-OH is

fundamental to its safe handling. The following table summarizes key quantitative data for this

compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b554779?utm_src=pdf-interest
https://www.benchchem.com/product/b554779?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1284456.htm
https://www.benchchem.com/product/b554779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 7432-21-5 [1][2][3]

Molecular Formula C19H18N2O4 [1][2]

Molecular Weight 338.36 g/mol [1][2]

Appearance
White to light yellow or light

orange powder/crystal
[1]

Melting Point 121-127 °C [1][4]

Boiling Point 619.1 °C at 760 mmHg

Flash Point 328.2 °C

Purity >98.0% (HPLC) [4]

Hazard Identification and Classification
Cbz-L-Trp-OH is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following hazard information:

GHS Pictogram Signal Word Hazard Statements

GHS07 (Exclamation Mark) Warning[2]

H302: Harmful if swallowed.

[2]H315: Causes skin irritation.

[2]H319: Causes serious eye

irritation.[2]H335: May cause

respiratory irritation.[2]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to minimize exposure and

ensure the stability of the compound.

Personal Protective Equipment (PPE) and Engineering
Controls
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A risk assessment should be conducted before handling Cbz-L-Trp-OH to determine the

appropriate level of PPE. The following diagram illustrates the recommended hierarchy of

controls.

Engineering & Personal Controls

Recommended PPE

Handling Procedures

Storage Conditions

Work in a well-ventilated area
or use a fume hood

Wear appropriate Personal
Protective Equipment (PPE)

Avoid contact with skin and eyes

Chemical-resistant gloves

Safety glasses with side-shields
or goggles

Laboratory coat

NIOSH-approved respirator
(if dust is generated)

Avoid breathing dust Keep container tightly closed

Keep away from heat, sparks,
and open flames

Store in a cool, dry, and
well-ventilated place

Store under an inert gas
(Air sensitive)

Start Handling
Cbz-L-Trp-OH

Click to download full resolution via product page
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Figure 1: Recommended workflow for safe handling of Cbz-L-Trp-OH.

Precautionary Statements
The following precautionary statements provide specific guidance for handling Cbz-L-Trp-OH:

Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[2]

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P330 Rinse mouth.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.
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It is also recommended to keep the compound away from heat, sparks, open flames, and hot

surfaces, and to avoid mixing with combustible materials.[2]

Toxicological Information
While specific quantitative toxicological data such as LD50 or LC50 values for Cbz-L-Trp-OH
are not readily available in the reviewed literature, the hazard statements indicate potential for

acute toxicity upon ingestion, as well as skin, eye, and respiratory irritation.[5] No components

of this product at levels greater than or equal to 0.1% are identified as probable, possible or

confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.[5]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.

Exposure Route First-Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention.[6]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get medical attention.[6]

Ingestion
Clean mouth with water. Get medical attention.

[6]

Accidental Release Measures
In case of a spill, ensure adequate ventilation and use personal protective equipment.[6]

Sweep up the spilled solid material and shovel it into a suitable container for disposal.[6] Avoid

generating dust.
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Fire-Fighting Measures
For fires involving Cbz-L-Trp-OH, use dry chemical, carbon dioxide, or alcohol-resistant foam

as extinguishing media.[7] Firefighters should wear self-contained breathing apparatus and full

protective gear.[6] Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of Cbz-L-Trp-OH are

not publicly available in the cited resources. The information presented in this guide is a

synthesis of data from safety data sheets and product information from chemical suppliers.

Disclaimer: This document is intended for informational purposes only and does not constitute

a substitute for a comprehensive risk assessment by qualified professionals. Always consult the

most up-to-date Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554779#cbz-l-trp-oh-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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